Cas no 72845-16-0 (Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-)

Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)- structure
72845-16-0 structure
Product name:Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-
CAS No:72845-16-0
MF:C6H10O6
MW:178.140002727509
CID:543374
PubChem ID:54106953

Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-
    • 2-hydroxy-2-(2-hydroxyethyl)butanedioic acid
    • SCHEMBL18283303
    • 72845-16-0
    • DTXSID70709073
    • Inchi: InChI=1S/C6H10O6/c7-2-1-6(12,5(10)11)3-4(8)9/h7,12H,1-3H2,(H,8,9)(H,10,11)
    • InChI Key: NEKCGUDYCRXAAK-UHFFFAOYSA-N
    • SMILES: C(CO)C(CC(=O)O)(C(=O)O)O

Computed Properties

  • Exact Mass: 178.0477
  • Monoisotopic Mass: 178.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų
  • XLogP3: -1.8

Experimental Properties

  • PSA: 115.06

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